Cas no 75661-01-7 (2,2,6,6-tetramethyl-4-(prop-2-en-1-yl)piperidin-4-ol)

• Product Name: 2,2,6,6-tetramethyl-4-(prop-2-en-1-yl)piperidin-4-ol
• CAS No: 75661-01-7
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 3102325
• PubChem ID: 4912824
• Update Time: 2025-06-11

2,2,6,6-tetramethyl-4-(prop-2-en-1-yl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,6,6-tetramethyl-4-(prop-2-en-1-yl)piperidin-4-ol
• NCGC00342840-01
• 4-Allyl-2,2,6,6-tetramethylpiperidin-4-ol
• 75661-01-7
• AKOS004119782
• SCHEMBL6024727
• 4-ALLYL-2,2,6,6-TETRAMETHYL-4-PIPERIDINOL
• 2,2,6,6-tetramethyl-4-prop-2-enylpiperidin-4-ol
• STK683591
• CS-0326457
• AB01334492-02

• Inchi： 1S/C12H23NO/c1-6-7-12(14)8-10(2,3)13-11(4,5)9-12/h6,13-14H,1,7-9H2,2-5H3
• InChI Key： MNDRQDWLHSOHFW-UHFFFAOYSA-N
• SMILES： OC1(CC=C)CC(C)(C)NC(C)(C)C1

Computed Properties

• Exact Mass: 197.177964357Da
• Monoisotopic Mass: 197.177964357Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Additional information on 2,2,6,6-tetramethyl-4-(prop-2-en-1-yl)piperidin-4-ol

Professional Introduction to 2,2,6,6-tetramethyl-4-(prop-2-en-1-yl)piperidin-4-ol (CAS No. 75661-01-7)

2,2,6,6-tetramethyl-4-(prop-2-en-1-yl)piperidin-4-ol, identified by its Chemical Abstracts Service (CAS) number 75661-01-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This piperidine derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and development. The molecule's composition, featuring a highly substituted piperidine ring conjugated with an allyl group, positions it as a versatile scaffold for synthesizing bioactive molecules.

The structural motif of 2,2,6,6-tetramethyl-4-(prop-2-en-1-yl)piperidin-4-ol incorporates several key features that contribute to its pharmacological relevance. The presence of four methyl groups at the 2 and 6 positions of the piperidine ring enhances lipophilicity and metabolic stability, while the propenyl substituent at the 4-position introduces a reactive site for further functionalization. This combination makes the compound an attractive candidate for exploring novel therapeutic pathways.

In recent years, there has been growing interest in developing small-molecule modulators that target neurological and inflammatory pathways. The piperidine scaffold is well-documented for its role in central nervous system (CNS) drug design due to its ability to cross the blood-brain barrier and interact with various neurotransmitter receptors. Specifically, derivatives of piperidine have been investigated for their potential in treating conditions such as depression, anxiety, and neurodegenerative disorders.

The allyl group in 2,2,6,6-tetramethyl-4-(prop-2-en-1-yl)piperidin-4-ol offers opportunities for chemical modification through various reactions such as hydroborationoxidation or cross-coupling reactions. These transformations can be leveraged to introduce additional functional groups or linkages, enabling the synthesis of more complex molecules with tailored pharmacological properties. Such modifications are crucial for optimizing drug-like characteristics such as solubility, bioavailability, and target specificity.

Recent advancements in computational chemistry have facilitated the virtual screening of large compound libraries to identify promising candidates for experimental validation. The structural features of 2,2,6,6-tetramethyl-4-(prop-2-en-1-yl)piperidin-4-ol make it a suitable candidate for such high-throughput screening (HTS) campaigns aimed at identifying novel bioactive compounds. By integrating molecular docking studies with experimental assays, researchers can efficiently evaluate the binding affinity and functional activity of this compound against relevant biological targets.

Moreover, the stereochemistry of the propenyl group presents an avenue for exploring enantioselective synthesis and pharmacological effects. Chiral auxiliaries or catalysts can be employed to achieve enantiopure forms of 2,2,6,6-tetramethyl-4-(prop-2-en-1-yl)piperidin-4-ol, which may exhibit differential biological responses depending on their optical configuration. This aspect is particularly relevant in medicinal chemistry where enantiomeric purity often dictates therapeutic efficacy and safety profiles.

The compound's potential extends beyond CNS applications; it has also been explored as a precursor in synthesizing bioactive molecules targeting inflammatory pathways. Piperidine derivatives have shown promise in modulating enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation. By further derivatizing 2,2,6,6-tetramethyl-4-(propenyl)piperidinol, researchers aim to develop novel anti-inflammatory agents with improved selectivity and reduced side effects.

In conclusion,75661-01-7 represents a structurally intriguing molecule with broad pharmaceutical applicability. Its unique combination of lipophilic substituents and reactive sites makes it a valuable scaffold for drug discovery efforts. As computational methods continue to enhance our ability to predict molecular behavior,75661-01-7 is poised to play a significant role in the development of next-generation therapeutics targeting neurological and inflammatory diseases.